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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Methylene bis(4-methylbenzenesulfonate), also known as methylene ditosylate, is a
versatile and highly reactive bifunctional electrophile. Its unique structure, featuring two
excellent tosylate leaving groups attached to a central methylene bridge, makes it a valuable
reagent in organic synthesis for the introduction of a methylene linker between two nucleophilic
centers. This technical guide provides a comprehensive overview of the properties, synthesis,
and applications of methylene bis(4-methylbenzenesulfonate), with a focus on its utility in
the construction of complex molecular architectures relevant to pharmaceutical and materials
science research.

Physicochemical Properties

Methylene bis(4-methylbenzenesulfonate) is a white to off-white solid with a melting point of
116-118 °C.[1] It is characterized by the presence of two sulfonate ester functional groups,
which are excellent leaving groups in nucleophilic substitution reactions. This high reactivity
necessitates storage in a dry, inert atmosphere to prevent hydrolysis.
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Property Value Reference
Molecular Formula C15H1606S:2 [2][3]
Molecular Weight 356.41 g/mol [2][3]
Melting Point 116-118 °C [1]
Appearance White to off-white solid

Soluble in many organic

solvents such as

Solubility )
dichloromethane, chloroform,
and acetone.
CAS Number 24124-59-2 [1]12113]

Synthesis

While detailed synthetic procedures for methylene bis(4-methylbenzenesulfonate) are not
extensively reported in readily available literature, a general and plausible method involves the
reaction of para-toluenesulfonyl chloride with a suitable methylene source, such as
paraformaldehyde, in the presence of a base. The reaction likely proceeds through the
formation of a sulfonate ester intermediate.

A general synthetic workflow for the preparation of sulfonate esters is illustrated below.
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Caption: General synthesis workflow for methylene bis(4-methylbenzenesulfonate).

Applications as a Bifunctional Electrophile

The core utility of methylene bis(4-methylbenzenesulfonate) lies in its ability to react with
two equivalents of a nucleophile, or with a single nucleophile bearing two nucleophilic sites, to
form a methylene-bridged product. This reactivity is central to the synthesis of a variety of
important molecular scaffolds.

Synthesis of Macrocycles: Aza-Crown Ethers and
Cryptands

One of the most significant applications of bifunctional electrophiles like methylene ditosylate is
in the synthesis of macrocyclic compounds such as aza-crown ethers and cryptands. These
molecules are of great interest due to their ability to selectively bind metal ions and small
organic molecules, with applications in sensing, catalysis, and drug delivery.

The general strategy involves the reaction of a di-nucleophile, such as a diamine or a diol, with
a di-electrophile. While specific examples detailing the use of methylene bis(4-
methylbenzenesulfonate) are not abundant in the literature, analogous reactions with other
di-tosylates provide a clear blueprint for its potential application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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